Cas no 1698019-89-4 (Bromoacetamido-PEG8-acid)

• Product Name: Bromoacetamido-PEG8-acid
• CAS No: 1698019-89-4
• MF: C₂₁H₄₀BrNO₁₁
• MW: 562.446407318115
• CID: 3044967
• PubChem ID: 77078274
• Update Time: 2025-06-28

Bromoacetamido-PEG8-acid Chemical and Physical Properties

Names and Identifiers

• Bromoacetamido-PEG8-acid
• Bromoacetamido-PEG8- acid
• Bromoacetamido-PEG8-CH2CH2COOH
• 1-bromo-2-oxo-6,9,12,15,18,21,24,27-octaoxa-3-azatriacontan-30-oic acid
• CS-0114538
• BP-22025
• Bromoacetamide-PEG8-acid
• HY-141383
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[(2-bromoacetyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• SCHEMBL16644687
• AKOS040741483
• 1-(2-BROMOACETAMIDO)-3,6,9,12,15,18,21,24-OCTAOXAHEPTACOSAN-27-OIC ACID
• DA-71751
• 1698019-89-4

• Inchi： 1S/C21H40BrNO11/c22-19-20(24)23-2-4-28-6-8-30-10-12-32-14-16-34-18-17-33-15-13-31-11-9-29-7-5-27-3-1-21(25)26/h1-19H2,(H,23,24)(H,25,26)
• InChI Key： KLVSMPBQYRYTMJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCNC(=O)CBr

Computed Properties

• Exact Mass: 561.17847g/mol
• Monoisotopic Mass: 561.17847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Bromoacetamido-PEG8-acid

Bromoacetamido-PEG8-acid: A Comprehensive Overview

Bromoacetamido-PEG8-acid, with the CAS number 1698019-89-4, is a versatile compound that has garnered significant attention in the fields of biotechnology, drug delivery, and materials science. This compound is a derivative of polyethylene glycol (PEG), a well-known polymer widely used in pharmaceuticals and biomedical applications. The bromoacetamido group attached to the PEG backbone introduces unique functional properties, making it a valuable tool in various research and industrial settings.

The structure of Bromoacetamido-PEG8-acid consists of an 8-unit PEG chain with a bromoacetamido group at one end and a carboxylic acid group at the other. This configuration allows for a wide range of chemical modifications, enabling researchers to tailor the compound for specific applications. The bromo group serves as an electrophilic site, facilitating nucleophilic substitution reactions, while the carboxylic acid group provides versatility in terms of solubility and reactivity.

Recent studies have highlighted the potential of Bromoacetamido-PEG8-acid in drug delivery systems. Researchers have utilized its reactive bromo group to conjugate with therapeutic agents, such as antibodies or small-molecule drugs, creating targeted delivery vehicles. These conjugates have shown improved stability and reduced immunogenicity compared to traditional PEGylated drugs. Additionally, the compound's ability to form self-assembled structures has been explored for use in nanomedicine, where it can serve as a building block for drug-loaded nanoparticles.

In the realm of materials science, Bromoacetamido-PEG8-acid has been employed as a crosslinking agent in hydrogel synthesis. Its ability to undergo nucleophilic substitution reactions makes it ideal for creating stimuli-responsive hydrogels that can release drugs in response to environmental changes such as temperature or pH levels. This property has significant implications for controlled drug delivery systems and tissue engineering applications.

The synthesis of Bromoacetamido-PEG8-acid typically involves a multi-step process that begins with the activation of PEG using appropriate coupling agents. The bromoacetamido group is then introduced via nucleophilic substitution, followed by purification to ensure high purity levels. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, resulting in higher yields and improved product quality.

One of the most promising areas of research involving Bromoacetamido-PEG8-acid is its application in bioconjugation chemistry. By leveraging its reactive bromo group, scientists have developed efficient methods for attaching biomolecules such as proteins, peptides, and nucleic acids to PEG-based platforms. These bioconjugates have found applications in diagnostics, where they are used as probes for detecting specific biomarkers, and in therapeutics, where they serve as carriers for delivering drugs to target sites within the body.

The biocompatibility of Bromoacetamido-PEG8-acid is another key factor contributing to its widespread use. PEG is known for its excellent biocompatibility and low immunogenicity, making it an ideal choice for biomedical applications. The addition of the bromoacetamido group does not compromise these properties, ensuring that the compound remains suitable for use in vivo applications.

In conclusion, Bromoacetamido-PEG8-acid (CAS No: 1698019-89-4) is a highly versatile compound with a wide range of applications in biotechnology, drug delivery, and materials science. Its unique chemical structure enables researchers to exploit its functional groups for developing innovative solutions in these fields. With ongoing advancements in synthetic methodologies and application development, this compound is poised to play an increasingly important role in both academic research and industrial processes.